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Compound of Interest

Compound Name: Thymonin
CAS No.: 76844-67-2
Cat. No.: B152083

Get Quote

\ J

Disclaimer: The following guidance is for the flavonoid compound Thymonin (CAS 7644-67-2).
The name "Thymonin" can be confused with "Thymosin," a family of polypeptides with
different properties. No specific Safety Data Sheet (SDS) or official disposal guidelines for
Thymonin have been identified. Therefore, these procedures are based on general best
practices for the disposal of non-hazardous solid chemical waste in a laboratory setting. It is
imperative to consult with your institution's Environmental Health and Safety (EHS) office for
guidance specific to your location and regulations.

Chemical and Physical Properties of Thymonin

For safe handling and disposal, it is essential to be aware of the known properties of
Thymonin. The following table summarizes key data for the flavonoid Thymonin.
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Property Value Source(s)
CAS Number 76844-67-2 [1112]
Molecular Formula C18H160s [1][2]
Molecular Weight 360.3 g/mol [11[2]
Appearance Solid [2]

Melting Point 225-226 °C [2]
Chemical Class Flavonoid, Polyphenol [2][3]
Synonyms Mucroflavone B, Majoranin [2][4]

Personal Protective Equipment (PPE)

When handling Thymonin powder, appropriate personal protective equipment should be worn
to minimize exposure, even in the absence of known specific hazards.

Eye Protection: Chemical splash goggles or safety glasses.[5][6]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[7]

Body Protection: A standard laboratory coat.[8]

Respiratory Protection: If there is a risk of generating dust, use a nuisance dust mask or
work in a ventilated enclosure like a fume hood.[5]

Step-by-Step Disposal Protocol
This protocol outlines the recommended procedure for disposing of waste Thymonin.
Step 1: Hazard Assessment

» Review available literature and internal documentation for any known hazards associated
with Thymonin. As a flavonoid, it is not expected to be acutely toxic, reactive, corrosive, or
ignitable.[3][4]
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o Crucially, consult your institution's EHS office. They have the final say on whether a chemical
can be treated as non-hazardous waste.

Step 2: Waste Collection and Containment

e Collect solid Thymonin waste, including contaminated consumables like weighing paper or
gloves, in a designated waste container.

e The container must be compatible with the chemical, in good condition, and have a secure
lid to prevent spills.[9][10] A plastic container is often preferred for solid waste.[10]

¢ Do not mix Thymonin waste with other chemical waste streams unless explicitly permitted
by your EHS office. Incompatible materials can react violently or produce hazardous gases.

[9]
Step 3: Labeling

o Clearly label the waste container as "Non-Hazardous Waste" (or as directed by your EHS
office).

e The label should include:

[¢]

The full chemical name: "Thymonin"

[¢]

The CAS number: "76844-67-2"

[e]

The name of the principal investigator or lab contact.

o

The date the waste was first added to the container (accumulation start date).[11]
Step 4: Storage

o Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.[9][10]

e This area should be at or near the point of generation and away from general laboratory
traffic.
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Step 5: Final Disposal

e Once the container is full or ready for disposal, contact your institution's EHS office to
schedule a waste pickup.[10]

e Do not dispose of solid Thymonin in the regular trash unless you have received explicit
approval from your EHS office. Some institutions permit certain non-hazardous solids to be
placed directly into dumpsters, bypassing laboratory trash cans to protect custodial staff.[12]

» Never dispose of Thymonin down the drain.[13][14]

Disposal Decision Workflow

The following diagram illustrates the logical process for determining the correct disposal route
for a research chemical like Thymonin, for which specific disposal information is not readily
available.
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Caption: Decision workflow for laboratory chemical disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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